Cas no 946315-10-2 (2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine)

• Product Name: 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine
• CAS No: 946315-10-2
• MF: C₁₉H₂₇N₅O₃S
• MW: 405.514382600784
• CID: 6203161
• PubChem ID: 27653114
• Update Time: 2025-06-14

2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine
• N-(2-{4-[(4-ETHOXYPHENYL)SULFONYL]PIPERAZINO}-6-METHYL-4-PYRIMIDINYL)-N,N-DIMETHYLAMINE
• F2076-0215
• 2-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• 2-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• 2-(4-((4-ethoxyphenyl)sulfonyl)piperazin-1-yl)-N,N,6-trimethylpyrimidin-4-amine
• AKOS024626492
• 946315-10-2

• Inchi： 1S/C19H27N5O3S/c1-5-27-16-6-8-17(9-7-16)28(25,26)24-12-10-23(11-13-24)19-20-15(2)14-18(21-19)22(3)4/h6-9,14H,5,10-13H2,1-4H3
• InChI Key： AXESGUITYZLVJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(N1CCN(C2N=C(C)C=C(N(C)C)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 405.18346091g/mol
• Monoisotopic Mass: 405.18346091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine

Comprehensive Overview of 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine (CAS No. 946315-10-2)

2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine (CAS No. 946315-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperazine and pyrimidine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonyl and ethoxy functional groups, which contribute to its distinct chemical properties and reactivity.

In recent years, the demand for piperazine derivatives and sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The compound 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine is no exception, as it is frequently studied for its potential role in modulating biological pathways. Its structural complexity allows it to interact with various enzymes and receptors, making it a candidate for further investigation in therapeutic applications.

One of the key areas of interest for this compound is its potential use in central nervous system (CNS) drug development. The piperazine moiety is known to enhance blood-brain barrier permeability, a critical factor for CNS-targeted therapies. Additionally, the pyrimidine ring in the molecule is a common scaffold in many FDA-approved drugs, further highlighting its relevance in modern pharmacology.

The synthesis of 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine involves multi-step organic reactions, including sulfonylation and amination processes. These steps require precise control of reaction conditions to ensure high yield and purity. Researchers often employ advanced analytical techniques such as NMR spectroscopy and mass spectrometry to characterize the compound and confirm its structural integrity.

From an industrial perspective, the compound's stability and solubility profile are critical factors for its formulation into viable drug products. The presence of the ethoxybenzenesulfonyl group enhances its solubility in organic solvents, while the trimethylpyrimidin-4-amine moiety contributes to its stability under physiological conditions. These attributes make it a promising candidate for further preclinical and clinical studies.

In the context of green chemistry, there is growing interest in optimizing the synthesis of 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and improve sustainability. This aligns with the broader trend in the pharmaceutical industry to adopt eco-friendly manufacturing practices.

Another area of exploration is the compound's potential structure-activity relationship (SAR) studies. By modifying specific functional groups, scientists aim to enhance its bioactivity and reduce off-target effects. Such studies are crucial for developing next-generation therapeutics with improved efficacy and safety profiles.

Given the increasing focus on personalized medicine, 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine could play a role in tailored treatment strategies. Its modular structure allows for customization to target specific genetic or metabolic pathways, addressing the unique needs of individual patients.

In summary, 2-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine (CAS No. 946315-10-2) represents a fascinating subject of study in the fields of medicinal chemistry and drug development. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest to researchers and industry professionals alike. As scientific advancements continue, this molecule may pave the way for innovative treatments and contribute to the evolving landscape of modern medicine.